Cas no 89165-41-3 (Benzene, 1-bromo-3-(octylthio)-)

Benzene, 1-bromo-3-(octylthio)- structure
89165-41-3 structure
Product Name:Benzene, 1-bromo-3-(octylthio)-
CAS No:89165-41-3
MF:C14H21BrS
MW:301.28554224968
CID:609927
PubChem ID:71322462
Update Time:2025-04-19

Benzene, 1-bromo-3-(octylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-(octylthio)-
    • 1-bromo-3-octylsulfanylbenzene
    • 1-BROMO-3-(OCTYLSULFANYL)BENZENE
    • DTXSID50752143
    • A1-05177
    • 89165-41-3
    • (3-Bromophenyl)(octyl)sulfane
    • Inchi: 1S/C14H21BrS/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11H2,1H3
    • InChI Key: DRQZBXOAFYUCEU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)SCCCCCCCC

Computed Properties

  • Exact Mass: 300.05473g/mol
  • Monoisotopic Mass: 300.05473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 25.3Ų
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